Cas no 374571-81-0 (Dimethyl-di(propan-2-yl)azanium;1,1,2,2,3,3,4,4,4-nonafluorobutane-1-sulfonate)

• Product Name: Dimethyl-di(propan-2-yl)azanium;1,1,2,2,3,3,4,4,4-nonafluorobutane-1-sulfonate
• CAS No: 374571-81-0
• MF: C₁₂H₂₀F₉NO₃S
• MW: 429.342734336853
• CID: 298005
• Update Time: 2023-08-02

Dimethyl-di(propan-2-yl)azanium;1,1,2,2,3,3,4,4,4-nonafluorobutane-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• Diisopropyldimethyl-ammonium-perfluorbutansulfonat
• N,N-Dimethyl-N-(propan-2-yl)propan-2-aminium nonafluorobutane-1-sulfonate
• AXYHEICLBPBPQM-UHFFFAOYSA-M
• 2-Propanaminium, N,N-dimethyl-N-(1-methylethyl)-, 1,1,2,2,3,3,4,4,4-nonafluoro-1-butanesulfonate (1:1)
• Dimethyl-di(propan-2-yl)azanium;1,1,2,2,3,3,4,4,4-nonafluorobutane-1-sulfonate

• Inchi： 1S/C8H20N.C4HF9O3S/c1-7(2)9(5,6)8(3)4;5-1(6,3(9,10)11)2(7,8)4(12,13)17(14,15)16/h7-8H,1-6H3;(H,14,15,16)/q+1;/p-1
• InChI Key： AXYHEICLBPBPQM-UHFFFAOYSA-M
• SMILES： S(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(=O)(=O)[O-].[N+](C)(C)(C(C)C)C(C)C

Computed Properties

• Exact Mass: 429.102
• Monoisotopic Mass: 429.102
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 447
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.6